Cas no 924858-83-3 (2-Amino-4-(1H-tetraazol-1-yl)benzoic acid)
924858-83-3 structure
Product Name:2-Amino-4-(1H-tetraazol-1-yl)benzoic acid
CAS No:924858-83-3
MF:C8H7N5O2
MW:205.173480272293
CID:3103605
PubChem ID:16765307
Update Time:2025-04-21
2-Amino-4-(1H-tetraazol-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4-(1H-tetraazol-1-yl)benzoic acid
- AKOS000297363
- YIJKTLBTUJWQNW-UHFFFAOYSA-N
- 2-amino-4-(1H-tetrazol-1-yl)benzoic acid
- 2-amino-4-(tetrazol-1-yl)benzoic acid
- 2-amino-4-(1{H}-tetrazol-1-yl)benzoic acid
- STK667481
- 924858-83-3
- Benzoic acid, 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)-
- 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
- CS-0325829
-
- Inchi: 1S/C8H7N5O2/c9-7-3-5(13-4-10-11-12-13)1-2-6(7)8(14)15/h1-4H,9H2,(H,14,15)
- InChI Key: YIJKTLBTUJWQNW-UHFFFAOYSA-N
- SMILES: OC(C1=CC=C(C=C1N)N1C=NN=N1)=O
Computed Properties
- Exact Mass: 205.05997448Da
- Monoisotopic Mass: 205.05997448Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 107Ų
2-Amino-4-(1H-tetraazol-1-yl)benzoic acid Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
924858-83-3 (2-Amino-4-(1H-tetraazol-1-yl)benzoic acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk